Cas no 16722-38-6 (6,8-Dichlorochromone-2-carboxylic Acid)
16722-38-6 structure
Product Name:6,8-Dichlorochromone-2-carboxylic Acid
CAS No:16722-38-6
MF:C10H4Cl2O4
MW:259.04236125946
CID:121841
PubChem ID:902209
Update Time:2025-09-27
6,8-Dichlorochromone-2-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 6,8-Dichloro-4-oxo-4H-chromene-2-carboxylic acid
- 4H-1-Benzopyran-2-carboxylicacid, 6,8-dichloro-4-oxo-
- 6,8-dichloro-4-oxochromene-2-carboxylic acid
- 6,8-DICHLOROCHROMONE-2-CARBOXYLIC ACID
- 4H-1-Benzopyran-2-carboxylic acid, 6,8-dichloro-4-oxo-
- DTXSID90358567
- CS-0336914
- SCHEMBL5563631
- 16722-38-6
- AKOS005135697
- 6,8-Dichlorochromone-2-carboxylic Acid
-
- MDL： MFCD01416671
- Inchi： 1S/C10H4Cl2O4/c11-4-1-5-7(13)3-8(10(14)15)16-9(5)6(12)2-4/h1-3H,(H,14,15)
- InChI Key： FSTRRPXNRFANIZ-UHFFFAOYSA-N
- SMILES： ClC1=CC(=CC2C(C=C(C(=O)O)OC=21)=O)Cl
Computed Properties
- Exact Mass: 257.94900
- Monoisotopic Mass: 257.9486640g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 366
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- Density: 1.7±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 428.2±45.0 °C at 760 mmHg
- Flash Point: 212.8±28.7 °C
- PSA: 67.51000
- LogP: 2.79800
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
6,8-Dichlorochromone-2-carboxylic Acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
6,8-Dichlorochromone-2-carboxylic Acid Customs Data
- HS CODE：2932999099
- Customs Data：
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6,8-Dichlorochromone-2-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM299984-5g |
6,8-Dichloro-4-oxo-4H-chromene-2-carboxylic acid |
16722-38-6 | 95% | 5g |
$460 | 2021-06-17 | |
| Chemenu | CM299984-5g |
6,8-Dichloro-4-oxo-4H-chromene-2-carboxylic acid |
16722-38-6 | 95% | 5g |
$*** | 2023-03-30 | |
| TRC | D474620-2.5g |
6,8-Dichlorochromone-2-carboxylic Acid |
16722-38-6 | 2.5g |
$ 50.00 | 2022-06-05 | ||
| TRC | D474620-5g |
6,8-Dichlorochromone-2-carboxylic Acid |
16722-38-6 | 5g |
$ 65.00 | 2022-06-05 | ||
| TRC | D474620-25g |
6,8-Dichlorochromone-2-carboxylic Acid |
16722-38-6 | 25g |
$ 210.00 | 2022-06-05 | ||
| A2B Chem LLC | AA89524-50mg |
6,8-Dichlorochromone-2-carboxylic acid |
16722-38-6 | 50mg |
$45.00 | 2024-04-20 | ||
| A2B Chem LLC | AA89524-250mg |
6,8-Dichlorochromone-2-carboxylic acid |
16722-38-6 | 250mg |
$95.00 | 2024-04-20 | ||
| A2B Chem LLC | AA89524-1g |
6,8-Dichlorochromone-2-carboxylic acid |
16722-38-6 | 1g |
$173.00 | 2024-04-20 |
6,8-Dichlorochromone-2-carboxylic Acid Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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